Cas no 1190843-62-9 (Piperidine, 4-(bromomethylene)-)

• Product Name: Piperidine, 4-(bromomethylene)-
• CAS No: 1190843-62-9
• MF: C₆H₁₀BrN
• MW: 176.054300785065
• CID: 6076331
• PubChem ID: 66884946
• Update Time: 2025-06-14

Piperidine, 4-(bromomethylene)- Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-(bromomethylene)-
• 4-(bromomethylidene)piperidine
• SCHEMBL1036419
• 4-(bromomethylene)piperidine
• EN300-4276568
• 1190843-62-9
• WTVGCHMBQCGLSZ-UHFFFAOYSA-N

• Inchi： 1S/C6H10BrN/c7-5-6-1-3-8-4-2-6/h5,8H,1-4H2
• InChI Key： WTVGCHMBQCGLSZ-UHFFFAOYSA-N
• SMILES： N1CC/C(=C/Br)/CC1

Computed Properties

• Exact Mass: 174.99966g/mol
• Monoisotopic Mass: 174.99966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 90.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.512±0.06 g/cm3(Predicted)
• Boiling Point: 202.9±15.0 °C(Predicted)
• pka: 10.14±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on Piperidine, 4-(bromomethylene)-

Comprehensive Overview of Piperidine, 4-(bromomethylene)- (CAS No. 1190843-62-9)

Piperidine, 4-(bromomethylene)- (CAS No. 1190843-62-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This brominated piperidine derivative is widely utilized as a key intermediate in the synthesis of bioactive molecules, particularly in drug discovery and development. Its unique structural features, including the bromomethylene group, make it a versatile building block for constructing complex molecular architectures.

The compound's CAS No. 1190843-62-9 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Researchers frequently search for "Piperidine, 4-(bromomethylene)- synthesis" or "1190843-62-9 applications" to explore its role in modern organic chemistry. Recent trends highlight its growing importance in the development of novel therapeutic agents, aligning with the pharmaceutical industry's focus on targeted drug design.

From a structural perspective, Piperidine, 4-(bromomethylene)- features a six-membered nitrogen-containing ring (piperidine) with a bromomethylene substituent at the 4-position. This configuration enables diverse chemical transformations, including nucleophilic substitutions and cross-coupling reactions, which are pivotal in medicinal chemistry. The bromine atom's presence enhances reactivity, facilitating its use in palladium-catalyzed reactions like Suzuki-Miyaura couplings—a hot topic in synthetic methodology discussions.

In the context of green chemistry advancements, researchers are investigating sustainable approaches to synthesize Piperidine, 4-(bromomethylene)-. Queries such as "eco-friendly synthesis of 1190843-62-9" reflect the demand for environmentally benign protocols. Recent studies explore catalytic systems and solvent-free conditions to minimize waste, addressing the global push toward greener industrial processes.

The compound's stability and storage conditions are another area of interest. Proper handling of Piperidine, 4-(bromomethylene)- requires attention to moisture-sensitive characteristics, a common concern noted in searches like "CAS 1190843-62-9 storage guidelines." Best practices recommend inert atmospheres and low temperatures to preserve its reactivity for downstream applications.

Analytical characterization of Piperidine, 4-(bromomethylene)- typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC—methods frequently searched alongside the compound's CAS number. These analyses ensure purity and confirm structural integrity, which are critical for reproducibility in academic and industrial settings.

Emerging applications of Piperidine, 4-(bromomethylene)- include its use in fragment-based drug discovery (FBDD), a trending topic in pharmaceutical R&D. Its modular structure allows for efficient library generation, enabling high-throughput screening against biological targets. This aligns with current industry priorities, such as personalized medicine and rapid lead optimization.

Regulatory compliance for CAS No. 1190843-62-9 remains a key consideration, with researchers often seeking "Piperidine derivative safety data." While not classified as hazardous under standard protocols, proper risk assessments are essential for laboratory-scale and large-scale use, reflecting broader workplace safety trends.

In summary, Piperidine, 4-(bromomethylene)- (CAS No. 1190843-62-9) represents a strategically valuable compound in synthetic and medicinal chemistry. Its adaptability to modern synthetic techniques and relevance to drug development underscore its enduring significance. As research evolves, this molecule continues to inspire innovative methodologies and therapeutic solutions, cementing its role in the future of chemical sciences.